Cas no 873055-69-7 (1-Tert-butyl-2-(benzyloxy)-5-bromo-4-nitrobenzene)

• Product Name: 1-Tert-butyl-2-(benzyloxy)-5-bromo-4-nitrobenzene
• CAS No: 873055-69-7
• MF: C₁₇H₁₈BrNO₃
• MW: 364.233724117279
• CID: 2139275
• Update Time: 2023-08-04

1-Tert-butyl-2-(benzyloxy)-5-bromo-4-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 1-tert-butyl-2-(benzyloxy)-5-bromo-4-nitrobenzene
• HYPMLZCVXZUATR-UHFFFAOYSA-N
• 1-Tert-butyl-2-(benzyloxy)-5-bromo-4-nitrobenzene

• Inchi： 1S/C17H18BrNO3/c1-17(2,3)13-9-14(18)15(19(20)21)10-16(13)22-11-12-7-5-4-6-8-12/h4-10H,11H2,1-3H3
• InChI Key： HYPMLZCVXZUATR-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(=C(C=1)C(C)(C)C)OCC1C=CC=CC=1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 371
• Topological Polar Surface Area: 55